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Compound of Interest

Compound Name: Emtricitabine-15N,D2

Cat. No.: B12427662

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Emtricitabine-15N,D2, a
stable isotope-labeled internal standard crucial for the accurate quantification of the
antiretroviral drug Emtricitabine. This document outlines its chemical and physical properties,
provides detailed experimental protocols for its use in bioanalytical methods, and illustrates its
mechanism of action.

Core Product Information

Emtricitabine-15N,D2 is a high-purity, stable isotope-labeled version of Emtricitabine, a
nucleoside reverse transcriptase inhibitor (NRTI) widely used in the treatment of HIV-1
infection. Its primary application is as an internal standard in analytical techniques such as
liquid chromatography-tandem mass spectrometry (LC-MS/MS) to ensure the accuracy and
precision of pharmacokinetic and therapeutic drug monitoring studies.

CAS Number: 2714436-53-8 (Note: Some suppliers may inconsistently reference the CAS
number of the unlabeled parent compound, 143491-57-0)

Physicochemical Properties
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Property Value

Molecular Formula CsHsD2FN21°NOs3S
Molecular Weight ~250.25 g/mol
Appearance White to off-white solid

4-(Amino-15N)-5-fluoro-1-((2R, 5S)-2-
Synonyms (hydroxymethyl-d2)-1, 3-oxathiolan-5-
yl)pyrimidin-2(1H)-one

Purity and Isotopic Enrichment

While a specific Certificate of Analysis with exact isotopic enrichment is not publicly available, a
purity of 94.17% for 15ND2 Emtricitabine has been reported in literature for standards used in
validated bioanalytical methods.[1]

Mechanism of Action: HIV Reverse Transcriptase
Inhibition

Emitricitabine exerts its antiviral effect by inhibiting the reverse transcriptase enzyme of HIV. As
a nucleoside analog of cytidine, it undergoes intracellular phosphorylation to become its active
triphosphate form. This active metabolite then competes with the natural substrate,
deoxycytidine 5'-triphosphate (dCTP), for incorporation into the growing viral DNA chain. The

lack of a 3'-hydroxyl group on the incorporated Emtricitabine molecule results in the termination
of DNA chain elongation, thus halting viral replication.[2][3][4]
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Emtricitabine’s Antiviral Signaling Pathway

HIV Replication Cycle
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Caption: Intracellular activation of Emtricitabine and inhibition of HIV reverse transcriptase.

Experimental Protocols: Bioanalytical Quantification

Emtricitabine-15N,D2 is predominantly used as an internal standard for the quantification of
Emtricitabine in biological matrices by LC-MS/MS. The following protocol is a synthesis of
methodologies reported in scientific literature.[1][5]

Experimental Workflow
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LC-MS/MS Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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